inhibitors

  • HLCL-61 hydrochloride
    • Cat. No.:
    • B1663589
    • CAS No.:
    • Molecular Formula:
    • C23H25ClN2O
    • Molecular Weight:
    • 380.9 g/mol
    Description
    HLCL-61 is an inhibitor of protein arginine methyltransferase 5 (PRMT5) that inhibits the growth of multiple acute myeloid leukemia (AML) cell lines and patient-derived tumor samples (IC50s = 7.21-21.46 and 3.98...
  • Thienyldecyl isothiocyanate
    • Cat. No.:
    • B1662989
    • CAS No.:
    • Molecular Formula:
    • C15H23NS2
    • Molecular Weight:
    • 281.5 g/mol
    Description
    Thienylbutyl isothiocyanate analog. Antiproliferative agent. Putative chemopreventive agent. Orally active.
    Thienyldecyl isothiocyanate is an analog of thienylbutyl isothiocyanate that, like many isothiocyana...
  • TMRM
    • Cat. No.:
    • B1663817
    • CAS No.:
    • Molecular Formula:
    • C25H25N2O3+
    • Molecular Weight:
    • 401.5 g/mol
    Description
    TMRM is a cell-permeant cationic lipophilic red fluorescent dye (λex=530 nm, λem=592 nm).
  • Imazapic
    • Cat. No.:
    • B1663560
    • CAS No.:
    • 104098-48-8
    • Molecular Formula:
    • C14H17N3O3
    • Molecular Weight:
    • 275.30 g/mol
    Description
    5-methyl-2-[4-methyl-5-oxo-4-(propan-2-yl)-4,5-dihydro-1H-imidazol-2-yl]pyridine-3-carboxylic acid is a pyridinemonocarboxylic acid that is 5-methylpyridine-3-carboxylic acid which is substituted at position 2 b...
  • S-Trichostatin A
    • Cat. No.:
    • B1663015
    • CAS No.:
    • 122292-85-7
    • Molecular Formula:
    • C17H22N2O3
    • Molecular Weight:
    • 302.37 g/mol
    Description
    Trichostatin A S-isomer, also known as (-)-Trichostatin A, is the s-isomer of Trichostatin A. Trichostatin A has R-configuration structure, which is a HDAC inhibitor. Trichostatin A is a member of a larger cla...
  • Batimastat
    • Cat. No.:
    • B1663600
    • CAS No.:
    • 130370-60-4
    • Molecular Formula:
    • C23H31N3O4S2
    • Molecular Weight:
    • 477.6 g/mol
    Description
    Batimastat is a secondary carboxamide resulting from the formal condensation of the carboxy group of (2S,3R)-5-methyl-3-{[(2S)-1-(methylamino)-1-oxo-3-phenylpropan-2-yl]carbamoyl}-2-[(thiophen-2-ylsulfanyl)methy...
  • 3-(Piperidin-1-yl)propyl 4-amino-5-chloro-2-methoxybenz...
    • Cat. No.:
    • B1662257
    • CAS No.:
    • 149719-06-2
    • Molecular Formula:
    • C16H24Cl2N2O3
    • Molecular Weight:
    • 363.3 g/mol
    Description
    A high affinity, selective competitive antagonist at 5-HT4 receptors.
  • (1)Benzothieno(2,3-f)-1,4-thiazepin-5(2H)-one, 3,4-dihy...
    • Cat. No.:
    • B1663252
    • CAS No.:
    • 172832-10-9
    • Molecular Formula:
    • C12H11NO2S2
    • Molecular Weight:
    • 265.4 g/mol
    Description
    Selective inhibitor of protein kinase D (PKD);  Inhibitor of cell adhesion and HIV;  Inhibitor of herpes simplex virus type 1 replication;  High Quality Biochemicals for Research Uses...
  • Ro 48-8071 fumarate
    • Cat. No.:
    • B1662913
    • CAS No.:
    • 189197-69-1
    • Molecular Formula:
    • C27H31BrFNO6
    • Molecular Weight:
    • 564.4 g/mol
    Description
    Ro 48-8071 fumarate is a fumarate salt obtained by combining Ro 48-8071 with one molar equivalent of fumaric acid. An inhibitor of lanosterol synthase. It has a role as an EC 5.4.99.7 (lanosterol synthase) inhib...
  • Immethridine dihydrobromide
    • Cat. No.:
    • B1662599
    • CAS No.:
    • 699020-93-4
    • Molecular Formula:
    • C9H11Br2N3
    • Molecular Weight:
    • 321.01 g/mol
    Description
    Immethridine trihydrobromide has high selectivity and potency for histamine H3 receptors (pEC50=9.74). It also shows 300-fold selectivity (pKi values between 9.07 & 6.61, respectively). It does NOT bind to H1 an...